Cas no 3555-18-8 (Phenol,4-(1-methylpropyl)-2-nitro-)

Phenol,4-(1-methylpropyl)-2-nitro- structure
3555-18-8 structure
Product Name:Phenol,4-(1-methylpropyl)-2-nitro-
CAS No:3555-18-8
MF:C10H13NO3
MW:195.215122938156
CID:305792
PubChem ID:19085
Update Time:2025-04-19

Phenol,4-(1-methylpropyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-(1-methylpropyl)-2-nitro-
    • 4-(1-methylpropyl)-2-nitrophenol
    • 4-butan-2-yl-2-nitrophenol
    • R676Q74TNR
    • 3555-18-8
    • Phenol, 4-sec-butyl-2-nitro-
    • DTXSID40871034
    • NS00048443
    • 4-sec-Butyl-2-nitrophenol
    • Phenol, 4-(1-methylpropyl)-2-nitro
    • Phenol, 4-(1-methylpropyl)-2-nitro-
    • 4-s-butyl-2-nitrophenol
    • AKOS024323963
    • SCHEMBL10536423
    • EINECS 222-611-3
    • Inchi: 1S/C10H13NO3/c1-3-7(2)8-4-5-10(12)9(6-8)11(13)14/h4-7,12H,3H2,1-2H3
    • InChI Key: GCDCKEORRIGZKI-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1[N+](=O)[O-])C(C)CC

Computed Properties

  • Exact Mass: 195.08959
  • Monoisotopic Mass: 195.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 63.37
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